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Compound of Interest |

Compound Name: MK-571-d6SodiumSalt
Cat. No.: B12432529
Get Quote
Introduction

MK-571 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1R).
[1][2][3] Cysteinyl leukotrienes (CysLTs), including leukotriene C4 (LTC4), D4 (LTD4), and E4
(LTEA4), are inflammatory mediators derived from arachidonic acid.[4] These molecules, by
binding to CysLT1 receptors, trigger physiological responses such as bronchoconstriction,
mucus secretion, and increased vascular permeability, all of which are hallmark features of
asthma and allergic rhinitis.[4] By competitively blocking the CysLT1 receptor, with a particularly
high affinity for LTD4, MK-571 inhibits these pro-inflammatory effects.[1][5][6] Beyond its role as
a CysLT1R antagonist, MK-571 is also recognized as an inhibitor of the multidrug resistance-
associated proteins MRP1 (ABCC1) and MRP4 (ABCC4).[2][7]

MK-571-d6 sodium salt is a deuterated form of MK-571, where six hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative
bioanalytical assays using mass spectrometry (MS). The addition of a stable isotope-labeled
internal standard is a crucial technique to correct for variability during sample preparation and
analysis, thereby ensuring accurate quantification of the target analyte.[8][9]
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This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the accurate preparation of MK-571-d6 sodium salt stock
solutions. Adherence to these protocols is critical for generating reliable and reproducible data
in pharmacokinetic, pharmacodynamic, and in vitro studies.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of MK-571-d6 sodium salt is
fundamental to its proper handling and use.

Property Value Source
Synonyms L-660,711-d6 sodium salt [10]

Derived from non-deuterated
Molecular Formula C26H20D6CIN2Na03S2

form

] ~543.14 g/mol (anhydrous Derived from non-deuterated
Molecular Weight )
basis) form[1]

Appearance White to beige powder [1]
Solubility Water: 15 mg/mL [1]
DMSO: >10 mM [5]
Purity 295% (HPLC) [1]

Safety Precautions and Handling

Before handling MK-571-d6 sodium salt, it is imperative to consult the Safety Data Sheet
(SDS). The compound is classified as harmful if swallowed, causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[11][12]

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses or goggles must be worn.
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e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
a NIOSH-approved respirator is recommended to avoid inhalation.[11]

Handling Procedures:

o Use with adequate ventilation, preferably within a chemical fume hood, to minimize dust
generation and accumulation.[13]

e Avoid contact with eyes, skin, and clothing.[13]
e Wash hands thoroughly after handling the compound.[11]
» Do not eat, drink, or smoke in the designated work area.[11]

Protocol for Preparation of Stock Solutions

This section details the step-by-step methodology for preparing primary, intermediate, and
working stock solutions of MK-571-d6 sodium salt. Accurate preparation is paramount for the
integrity of subsequent experiments.

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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